methyl N-[(5-chloro-1H-indol-2-yl)carbonyl]glycinate

• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol
• IUPAC Name: methyl 2-[(5-chloro-1H-indole-2-carbonyl)amino]acetate
• InChI: InChI=1S/C12H11ClN2O3/c1-18-11(16)6-14-12(17)10-5-7-4-8(13)2-3-9(7)15-10/h2-5,15H,6H2,1H3,(H,14,17)
• InChI Key: BTPZWJDICBQQOS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(=O)C1=CC2=C(N1)C=CC(=C2)Cl

Description

Methyl N-[(5-chloro-1H-indol-2-yl)carbonyl]glycinate is a useful research compound. Its molecular formula is C12H11ClN2O3 and its molecular weight is 266.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Glycine methyl ester hydrochloride (50 mmol) and 5-chloro-1H-indole-2-carboxylic acid (50 mmol) were coupled according to procedure A, substituting the following workup: the reaction mixture was stirred in ethyl acetate (250 mL), hexanes (50 mL) and 1N NaOH (50 mL) and the suspension was filtered. The solid was washed with 1N NaOH, 1N HCl, with water, ethyl acetate, and dried: Yield 11.5 g, 86%; mp 252-254° C. with decomposition;

Synthesis routes and methods II

Procedure details